Cas no 96631-88-8 (Benzonitrile,2-amino-3-(2-aminoethyl)-)

• Product Name: Benzonitrile,2-amino-3-(2-aminoethyl)-
• CAS No: 96631-88-8
• Molecular Formula: C₉H₁₁N₃
• Molecular Weight: 161.20374
• CID: 800477
• PubChem ID: 13415517

Benzonitrile,2-amino-3-(2-aminoethyl)- Properties

Names and Identifiers

• Benzonitrile,2-amino-3-(2-aminoethyl)-
• AKOS022636266
• 2-Amino-3-(2-aminoethyl)benzonitrile
• 96631-88-8
• DTXSID401289352

• InChIKey： UKPYYLUGRREXEU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11N3/c10-5-4-7-2-1-3-8(6-11)9(7)12/h1-3H,4-5,10,12H2
• SMILES： C1=CC(=C(C(=C1)C#N)N)CCN

Computed Properties

• Exact Mass: 161.095297364g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 161.095297364g/mol
• Heavy Atom Count: 12
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 75.8Ų